Cas no 85982-75-8 ((2e)-3-phenyl-1-[(2s,5r)-2,4,5-trimethyl-1-piperazinyl]-2-propen- 1-one)
85982-75-8 structure
Product Name:(2e)-3-phenyl-1-[(2s,5r)-2,4,5-trimethyl-1-piperazinyl]-2-propen- 1-one
CAS No:85982-75-8
MF:C16H22N2O
MW:258.358684062958
CID:1842921
PubChem ID:6441979
Update Time:2025-04-21
(2e)-3-phenyl-1-[(2s,5r)-2,4,5-trimethyl-1-piperazinyl]-2-propen- 1-one Chemical and Physical Properties
Names and Identifiers
-
- (2e)-3-phenyl-1-[(2s,5r)-2,4,5-trimethyl-1-piperazinyl]-2-propen- 1-one
- rel-(2E)-3-Phenyl-1-[(2R,5S)-2,4,5-trimethyl-1-piperazinyl]-2-propen-1-one
- DTXSID301146119
- CHEBI:133754
- (2E)-3-phenyl-1-[(2R,5S)-2,4,5-trimethylpiperazin-1-yl]prop-2-en-1-one
- 85982-75-8
- BRN 4808792
- N-Methyl-trans-2,5-dimethyl-N'-cinnamoylpiperazine
- Nigerazine B
- Piperazine, 4-(1-oxo-3-phenyl-2-propenyl)-1,2,5-trimethyl-, (2-alpha,4(E),5-beta)-
-
- Inchi: 1S/C16H22N2O/c1-13-12-18(14(2)11-17(13)3)16(19)10-9-15-7-5-4-6-8-15/h4-10,13-14H,11-12H2,1-3H3/b10-9+/t13-,14+/m1/s1
- InChI Key: MIGGJPIAMPJCES-HOQBHHMFSA-N
- SMILES: O=C(/C=C/C1C=CC=CC=1)N1C[C@@H](C)N(C)C[C@@H]1C
Computed Properties
- Exact Mass: 258.173213330g/mol
- Monoisotopic Mass: 258.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 23.6Ų
(2e)-3-phenyl-1-[(2s,5r)-2,4,5-trimethyl-1-piperazinyl]-2-propen- 1-one Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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